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Compound of Interest

Compound Name: KW-2450 free base

Cat. No.: B10827686

For Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth overview of the core chemical properties of KW-2450
free base, a potent dual inhibitor of insulin-like growth factor 1 receptor (IGF-1R) and insulin
receptor (IR) tyrosine kinases. This document is intended to serve as a comprehensive
resource for researchers and drug development professionals working with this compound.

Core Chemical Properties

KW-2450 free base, with the CAS number 904899-25-8, is an orally bioavailable small
molecule.[1][2] Its fundamental chemical and physical properties are summarized in the table
below. It is important to note that while some of these properties have been experimentally
determined and are available through commercial suppliers, others are predicted based on its
chemical structure.
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Property Value Source
MedKoo Biosciences[1],
Molecular Formula C28H29N503S ]
PubChemLite[3]
) MedKoo Biosciences[1],
Molecular Weight 515.63 g/mol
MOLNOVA[2]
Exact Mass 515.1991 MedKoo Biosciences|[1]
(E)-N-(2-(2-(1H-indazol-3-
yhvinyl)-5-((4-(2-
hydroxyacetyl)piperazin-1-
IUPAC Name Y Y yhpip MedKoo Biosciences|1]
yl)methyl)phenyl)-3-
methylthiophene-2-
carboxamide
MedKoo Biosciences[1],
CAS Number 904899-25-8
MOLNOVA[2]
Predicted logP 3.59 DrugBank Online[4]
Predicted pKa (Strongest ]
o 13.42 DrugBank Online[4]
Acidic)
Predicted pKa (Strongest ]
) 6.25 DrugBank Online[4]
Basic)
Predicted Polar Surface Area 101.56 A2 DrugBank Online[4]

Appearance

Not explicitly stated in
searched resources. Typically
a solid.

N/A

Melting Point

Specific experimental data not

publicly available.

N/A

Solubility

Specific quantitative data in
common solvents (e.g.,
DMSO, water, ethanol) is not
publicly available. General
guidance suggests it is soluble

in organic solvents.

N/A
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Stable for several weeks
during ordinary shipping.
Recommended long-term
Stability storage at -20°C.[1] Specific MedKoo Biosciences|[1]
stability data under various pH
and temperature conditions is

not publicly available.

Mechanism of Action and Signaling Pathway

KW-2450 functions as a dual inhibitor of IGF-1R and IR, both of which are receptor tyrosine
kinases overexpressed in a variety of human cancers.[1][2] These receptors play a crucial role
in cell proliferation, oncogenic transformation, and the suppression of apoptosis.[1][2] By
selectively binding to and inhibiting the kinase activity of both IGF-1R and IR, KW-2450 can
lead to the inhibition of tumor cell growth and the induction of apoptosis.[1][2]

The signaling cascade initiated by the activation of IGF-1R and IR is complex and involves
multiple downstream pathways. A simplified representation of this signaling network is provided
below.
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Caption: IGF-1R and IR signaling pathways inhibited by KW-2450.

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of KW-
2450 free base are not readily available in the public domain. However, standard
methodologies for characterizing small molecule kinase inhibitors can be applied. The following
sections outline general protocols that would be suitable for determining the solubility, melting
point, and stability of KW-2450.

Determination of Solubility

The solubility of KW-2450 in various solvents is a critical parameter for its formulation and in
vitro testing. A common method to determine solubility is the shake-flask method.

Protocol:

e Preparation of Saturated Solutions: Add an excess amount of KW-2450 free base to a series
of vials, each containing a known volume of a specific solvent (e.g., DMSO, water, ethanol,
phosphate-buffered saline at various pH values).

o Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C and
37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solid: Centrifuge the vials at high speed to pellet the undissolved
solid.

e Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable
solvent. The concentration of KW-2450 in the diluted sample is then determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection.

o Calculation: The solubility is calculated from the measured concentration and the dilution
factor.

Determination of Melting Point

The melting point is a fundamental physical property that provides information about the purity
of a compound.

Protocol:
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o Sample Preparation: A small amount of finely powdered KW-2450 free base is packed into a
capillary tube.

e Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

e Measurement: The sample is heated at a slow, controlled rate. The temperature at which the
substance first begins to melt and the temperature at which it is completely liquid are
recorded as the melting range. For a pure substance, this range is typically narrow.

Stability Assessment

Assessing the stability of KW-2450 under various conditions is essential for determining
appropriate storage and handling procedures.

Protocol:

o Forced Degradation Studies: Expose solutions of KW-2450 to a range of stress conditions,
including:

o Acidic and Basic Conditions: Incubate solutions in acidic (e.g., 0.1 N HCI) and basic (e.qg.,
0.1 N NaOH) media.

o Oxidative Conditions: Treat solutions with an oxidizing agent (e.g., 3% H202).
o Thermal Stress: Store solutions at elevated temperatures (e.g., 40°C, 60°C).
o Photostability: Expose solutions to UV and visible light.

o Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

» Analysis: Analyze the samples by a stability-indicating HPLC method to quantify the amount
of remaining KW-2450 and to detect the formation of any degradation products.

o Data Evaluation: The rate of degradation can be determined, and the degradation pathway
can be elucidated by identifying the structure of the degradation products, often using mass
spectrometry (MS).
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Caption: Workflow for determining key chemical properties of KW-2450.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [KW-2450 Free Base: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827686#chemical-properties-of-kw-2450-free-
base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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